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Compound of Interest

Compound Name: Viaspan

Cat. No.: B611682

Technical Support Center: Viaspan Cold Storage
Solutions

Welcome to the Technical Support Center for Viaspan. This resource is designed for
researchers, scientists, and drug development professionals to address potential issues related
to pH changes in Viaspan during prolonged cold storage of biological samples.

Frequently Asked Questions (FAQSs)

Q1: What is the optimal pH of Viaspan and why is it important?

Al: Viaspan is formulated to have a physiological pH of approximately 7.4 at room
temperature.[1][2] Maintaining a stable pH is critical for preserving the integrity and viability of
cells and tissues during hypothermic storage. Deviations from the optimal pH range can lead to
cellular stress, altered enzyme function, and compromised sample quality.

Q2: Can the pH of Viaspan change during prolonged cold storage?

A2: Yes, the pH of Viaspan can change during prolonged cold storage. The phosphate buffer
system in Viaspan is known to be temperature-dependent, with a tendency for the pH to
decrease as the temperature is lowered. Additionally, a study involving the cold storage of liver
micro-organs in Viaspan observed a statistically significant increase in the solution's pH after
48 hours.[3]
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Q3: What are the potential causes of pH shifts in Viaspan during cold storage?
A3: Several factors can contribute to pH changes in Viaspan during cold storage:

o Temperature Effects on the Buffer: The pKa of the phosphate buffer system in Viaspan is
temperature-dependent. As the solution is cooled to the standard 2-8°C storage temperature,
a predictable decrease in pH will occur.

o Metabolic Activity of the Stored Tissue: If the stored biological sample has residual metabolic
activity, it can release acidic or basic byproducts into the solution, altering the pH.

o Degradation of Viaspan Components: While the primary components are generally stable,
under certain conditions, some degradation could potentially occur over extended periods,
which might influence the pH. For instance, adenosine, a component of Viaspan, can
undergo deamination, a process that is dependent on pH and temperature.[1][4]

« Interaction with Storage Containers: Although less common with appropriate materials,
leaching of substances from the storage container could potentially alter the pH of the
solution.

Q4: What is the acceptable duration for storing organs in Viaspan?

A4: The acceptable cold ischemia time varies depending on the organ. Typically, it is 4-6 hours
for a heart, less than 12 hours for a liver and pancreas, and under 24 hours for a kidney.[5]

Troubleshooting Guide: Addressing pH Changes in
Viaspan

If you suspect a pH shift in your Viaspan solution during a prolonged cold storage experiment,
follow this troubleshooting guide.

Issue 1: Observed pH is Lower than Expected

Potential Cause: Temperature effect on the phosphate buffer.

Troubleshooting Steps:
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o Verify Measurement Technique: Ensure your pH meter is calibrated and functioning correctly,
especially at low temperatures. Use a probe suitable for cold sample measurement.

o Temperature-Corrected Reading: If your pH meter does not have automatic temperature
compensation, allow the Viaspan sample to slowly warm to room temperature (20-25°C) in a
controlled manner before measuring the pH. This will provide a reading that can be
compared to the manufacturer's specification of pH 7.4.

o Consult Temperature Correction Charts: If available, use a temperature correction chart for
phosphate buffers to estimate the expected pH at your storage temperature.

Issue 2: Observed pH is Higher than Expected

Potential Cause: Metabolic byproducts from the stored tissue or potential degradation of
solution components.

Troubleshooting Steps:

» Review Experimental Protocol: Examine your tissue preparation and storage protocol for any
steps that might introduce basic compounds or stimulate metabolic activity that could lead to
the production of alkaline byproducts.

¢ Investigate Component Stability: While Viaspan is a stable solution, prolonged storage
beyond recommended times could theoretically lead to degradation of certain components.
For example, studies have shown that adenosine can degrade over time, which could
potentially affect the pH.

o Monitor pH Over Time: If you consistently observe a pH increase, consider taking small,
sterile aliquots of the Viaspan solution (without tissue) and storing them under the same
conditions to see if the pH shift occurs independently of the biological sample.

Data Presentation

Table 1: Composition of Viaspan (Belzer UW® Cold Storage Solution)
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Ingredient Concentration (g/L) Molar Concentration (mM)

Hydroxyethyl starch

, 50
(Pentafraction)
Lactobionic Acid (as Lactone) 35.83 100
Potassium Phosphate
_ 3.4 25

monobasic
Magnesium Sulfate

1.23 5
heptahydrate
Raffinose pentahydrate 17.83 30
Adenosine 1.34 5
Allopurinol 0.136 1
Total Glutathione 0.922 3
Potassium Hydroxide 5.61 100
Sodium

gs.topH7.4

Hydroxide/Hydrochloric acid

Source:[2][4]
Experimental Protocols
Protocol 1: Monitoring pH of Viaspan During Cold Storage

This protocol outlines a method for accurately monitoring the pH of Viaspan during prolonged
cold storage experiments.

Materials:
o Calibrated pH meter with a temperature probe suitable for cold measurements.
o Sterile, individually sealed Viaspan solution bags.

» Sterile syringes and needles.
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o Sterile sample collection tubes.
o Temperature-controlled storage unit (2-8°C).
Procedure:

« Initial pH Measurement: Before initiating the experiment, aseptically collect a small sample of
the Viaspan solution from a control bag stored at room temperature. Measure and record the
pH and temperature. This will serve as your baseline (expect ~pH 7.4).

o Sample Collection During Cold Storage: At predetermined time points (e.g., 24, 48, 72
hours), aseptically withdraw a small aliquot of Viaspan from the experimental and control
(solution only) storage bags.

e pH Measurement of Cold Sample:

o Method A (Direct Cold Measurement): If using a pH probe designed for cold temperatures,
immediately measure the pH of the cold aliquot. Record both the pH and the temperature
of the sample.

o Method B (Measurement after Warming): If using a standard pH probe, allow the aliquot to
slowly and controllably warm to room temperature. Measure and record the pH and the
final temperature.

» Data Analysis: Compare the pH values over time for both the experimental and control
groups. Note any significant deviations from the baseline and between the groups.

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b611682?utm_src=pdf-body
https://www.benchchem.com/product/b611682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE O iy

IS pH at RT lower
than expected?

Is the solution at Yes

cold storage temperature? /arm sample to Room
age temper 3

W
Temperature (RT) and re-measure

Click to download full resolution via product page

Caption: Troubleshooting workflow for Viaspan pH deviations.
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Caption: Factors influencing Viaspan pH during cold storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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